Cas no 70354-12-0 (4H-1-Benzothiopyran-4-one,8-methoxy-2-phenyl-)

• Product Name: 4H-1-Benzothiopyran-4-one,8-methoxy-2-phenyl-
• CAS No: 70354-12-0
• MF: C₁₆H₁₂O₂S
• MW: 268.330283164978
• CID: 577720
• PubChem ID: 339189
• Update Time: 2025-04-19

4H-1-Benzothiopyran-4-one,8-methoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one,8-methoxy-2-phenyl-
• 8-methoxy-2-phenylthiochromen-4-one
• 8-methoxy-2-phenyl-thiochromen-4-one
• AC1L7PFN
• NSC364541
• DTXSID80320798
• 70354-12-0
• NSC-364541

• Inchi： 1S/C16H12O2S/c1-18-14-9-5-8-12-13(17)10-15(19-16(12)14)11-6-3-2-4-7-11/h2-10H,1H3
• InChI Key： SISLZJZWQLUIKD-UHFFFAOYSA-N
• SMILES： S1C(=CC(C2C=CC=C(C1=2)OC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 268.05586
• Monoisotopic Mass: 268.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.267
• Boiling Point: 432.1°Cat760mmHg
• Flash Point: 216.6°C
• Refractive Index: 1.652
• PSA: 26.3
• LogP: 3.93710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioflavones